Cas no 3320-33-0 (1,3-Diazetidine-2,4-dione, 1,3-bis(3-isocyanato-4-methylphenyl)-)

• Product Name: 1,3-Diazetidine-2,4-dione, 1,3-bis(3-isocyanato-4-methylphenyl)-
• CAS No: 3320-33-0
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 292888
• Update Time: 2024-01-27

1,3-Diazetidine-2,4-dione, 1,3-bis(3-isocyanato-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione, 1,3-bis(3-isocyanato-4-methylphenyl)-
• 1,3-bis-(3-isocyanato-4-methylphenyl)-[1,3]diazetidine-2,4-dione

• Inchi： 1S/C18H12N4O4/c1-11-3-5-13(7-15(11)19-9-23)21-17(25)22(18(21)26)14-6-4-12(2)16(8-14)20-10-24/h3-8H,1-2H3
• InChI Key： LOCPTSFJZDIICR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(N=C=O)=C2)C(=O)N(C2=CC=C(C)C(N=C=O)=C2)C1=O

Computed Properties

• Exact Mass: 348.08596

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 156 °C
• Boiling Point: 497.1±55.0 °C(Predicted)
• PSA: 99.48
• pka: -0.94±0.20(Predicted)